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Compound of Interest

Compound Name: (R)-1-Boc-2-isopropylpiperazine

Cat. No.: B152143 Get Quote

Technical Guide: (R)-1-Boc-2-
isopropylpiperazine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of (R)-1-Boc-2-isopropylpiperazine, a

key building block in synthetic and medicinal chemistry. The information presented herein is

intended to support research and development activities.

Quantitative Molecular Data
The fundamental physicochemical properties of (R)-1-Boc-2-isopropylpiperazine are

summarized in the table below. These data are essential for reaction planning, analytical

method development, and interpretation of experimental results.
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Parameter Value Reference

Molecular Formula C₁₂H₂₄N₂O₂ [1][2][3]

Molecular Weight 228.33 g/mol [1][2][4]

IUPAC Name
tert-butyl (2R)-2-propan-2-

ylpiperazine-1-carboxylate
[1]

Appearance Colorless to light yellow liquid [2][3]

Canonical SMILES

CC(C)

[C@@H]1CNCCN1C(=O)OC(

C)(C)C

[1]

Molecular Structure
The two-dimensional chemical structure of (R)-1-Boc-2-isopropylpiperazine is depicted in the

diagram below. This visualization illustrates the connectivity of atoms and the key functional

groups, including the piperazine ring, the N-Boc protecting group, and the chiral isopropyl

substituent at the C2 position.
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Caption: 2D structure of (R)-1-Boc-2-isopropylpiperazine.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of (R)-1-Boc-2-
isopropylpiperazine are typically proprietary to chemical suppliers or are published in peer-

reviewed scientific literature. For specific synthetic procedures, researchers are advised to

consult chemical databases and academic journals. Standard analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC) are routinely employed to confirm the identity and

purity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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